Cas no 1256955-61-9 (5H-Cyclopentapyrimidine, 4-chloro-6,7-dihydro-2-[(phenylmethyl)thio]-)

• Product Name: 5H-Cyclopentapyrimidine, 4-chloro-6,7-dihydro-2-[(phenylmethyl)thio]-
• CAS No: 1256955-61-9
• MF: C₁₄H₁₃ClN₂S
• MW: 276.784420728683
• CID: 2139854
• Update Time: 2023-11-19

5H-Cyclopentapyrimidine, 4-chloro-6,7-dihydro-2-[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 2-(benzylthio)-4-chloro-6,7-dihydro-5H-cyclopenta[d]pyrimidine
• CID 87167489
• 5H-Cyclopentapyrimidine, 4-chloro-6,7-dihydro-2-[(phenylmethyl)thio]-

• Inchi： 1S/C14H13ClN2S/c15-13-11-7-4-8-12(11)16-14(17-13)18-9-10-5-2-1-3-6-10/h1-3,5-6H,4,7-9H2
• InChI Key： VDHYNQIIRKNHPL-UHFFFAOYSA-N
• SMILES： ClC1=C2C(CCC2)=NC(=N1)SCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 271
• Topological Polar Surface Area: 51.1

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 437.4±45.0 °C(Predicted)
• pka: 0.22±0.20(Predicted)